Cas no 35016-85-4 (1-deoxy-D-manno-hept-2-ulose)

• Product Name: 1-deoxy-D-manno-hept-2-ulose
• CAS No: 35016-85-4
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 1471916
• PubChem ID: 193198
• Update Time: 2025-04-20

1-deoxy-D-manno-hept-2-ulose Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-D-manno-hept-2-ulose
• OUSKVHOYPHDTIA-DBRKOABJSA-N
• 1-Deoxy-D-manno-heptulose
• methylmannose
• D-Manno-2-heptulose, 1-deoxy-
• 35016-85-4
• DTXSID80956455
• SCHEMBL342905
• methyl mannose
• A6625
• 1-Deoxyhept-2-ulose

• Inchi： 1S/C7H14O6/c1-3(9)5(11)7(13)6(12)4(10)2-8/h4-8,10-13H,2H2,1H3/t4-,5-,6-,7-/m1/s1
• InChI Key： OUSKVHOYPHDTIA-DBRKOABJSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@@H](C(C)=O)O)O

Computed Properties

• Exact Mass: 194.07902
• Monoisotopic Mass: 194.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: -3.2

Experimental Properties

• Density: 1.49
• Boiling Point: 537°C at 760 mmHg
• Flash Point: 292.6°C
• Refractive Index: 1.558
• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols